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Compound of Interest

Compound Name: Tri(pyridin-4-yl)methanol

Cat. No.: B12519048

Get Quote

\. y

Tri(pyridin-4-yl)methanol (CAS 108718-57-6) is a tertiary alcohol characterized by a central carbon atom bonded to
three pyridin-4-yl substituents. This unique tripodal, or "trityl-type," molecular architecture makes it a compound of
significant interest, particularly in the fields of supramolecular chemistry and materials science. The three pyridine rings,
oriented in a propeller-like fashion, provide multiple nitrogen-based coordination sites. This pre-organization makes
Tri(pyridin-4-yl)methanol an exemplary building block (or ligand) for the rational design and synthesis of complex,
multi-dimensional structures such as coordination polymers and Metal-Organic Frameworks (MOFs).[1][2]

The strategic placement of the nitrogen atoms allows it to bridge multiple metal centers simultaneously, while the central
hydroxyl group offers a site for hydrogen bonding, further directing the assembly of intricate crystalline networks.[2][3]
This guide provides a comprehensive overview of its core properties, synthesis, and applications, offering researchers
the foundational knowledge required to leverage this versatile molecule in their work.

Core Molecular and Physicochemical Properties

Understanding the fundamental properties of Tri(pyridin-4-yl)methanol is crucial for its effective handling, storage, and
application in experimental design.

Structural and Identification Parameters

Property Value Source
CAS Number 108718-57-6 [4]
Molecular Formula Ci16H13N30 [4]
Molecular Weight 263.29 g/mol [4]
SMILES OC(clcencecl)(c2cencc2)c3cence3 [4]
IUPAC Name Tri(pyridin-4-yl)methanol N/A
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digraph "Tri pyridin 4 yl methanol" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];
node [shape=plaintext, fontname="Arial", fontsize=12];

edge [fontname="Arial", fontsize=10];

// Central Carbon and Oxygen

C central [label="C", pos="0,0!"1;
0 [label="0", pos="-0.8,-1.2!"];

H 0 [label="H", pos="-1.5,-1.5!"];

// Pyridine Ring 1

Cl1 1 [label="C", pos="1.5,0.5!"];

Cl 2 [label="C", pos="2.5,1.2!"];

N1 [label="N", fontcolor="#FFFFFF", style=filled, fillcolor="#EA4335", pos="3.5,0.5!"];
Cl 4 [label="C", pos="3.5,-0.5!"];

Cl1 5 [label="C", pos="2.5,-1.2!"];

Cl1 6 [label="C", pos="1.5,-0.5!"];

// Pyridine Ring 2

C2 1 [label="C", pos="-1.5,0.5!"];

C2 2 [label="C", pos="-2.5,1.21"];

N2 [label="N", fontcolor="#FFFFFF", style=filled, fillcolor="#EA4335", pos="-3.5,0.5!"];
C2 4 [label="C", pos="-3.5,-0.5!"];

C2 5 [label="C", pos="-2.5,-1.2!"];

C2 6 [label="C", pos="-1.5,-0.5!"];

// Pyridine Ring 3

C3 1 [label="C", pos="0,1.5!"1;

C3 2 [label="C", po0s="0.8,2.5!"];

N3 [label="N", fontcolor="#FFFFFF", style=filled, fillcolor="#EA4335", pos="0,3.5!"];
C3 4 [label="C", pos="-0.8,3.5!"];

C3 5 [label="C", pos="-1.6,2.5!"];

C3 6 [label="C", pos="-0.8,1.5!"];

// Bonds

edge [style=solid];
C central -- 0;

0 -- HO;
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// Ring 1 Bonds
C central -- C1 1;
Cl1 1 --Cl 2 [style=double];

Cl2 -- NI;
N1 -- C1 4 [style=double];
Cl4 -- C15;

Cl1 5 -- C1 6 [style=double];
Cl16 -- C11;

// Ring 2 Bonds
C central -- C2 1;
C2 1 -- C2 2 [style=double];

C2 2 -- N2;

N2 -- C2 4 [style=double];
C2 4 -- C2_5;

C2 5 -- C2 6 [style=double];
26 -- C21;

// Ring 3 Bonds
C central -- C3 1;
C3 1 -- C3 2 [style=double];

C3 2 -- N3;

N3 -- C3 4 [style=double];
C3 4 -- C3_5;

C3 5 -- C3 6 [style=double];
36 -- C3_1;

}

Caption: Molecular structure of Tri(pyridin-4-yl)methanol.

Physicochemical and Spectral Data

While extensive experimental data for Tri(pyridin-4-yl)methanol is not widely published, key properties can be inferred

from related compounds and supplier information.
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Property Value / Observation

Source |/ Rationale

Expected to be a white to light yellow

Based on analogous pyridyl-methanol

Appearance . )
crystalline solid. compounds.
Solubilit Soluble in polar organic solvents like Inferred from its structure and data on
olubili
Y methanol and DMSO. related compounds.
Store in a dry, well-ventilated place.
Storage o [4]
Keep container tightly closed at 2-8°C.
NMR, HPLC, and LC-MS data are
Spectral Data available from commercial suppliers [4]

upon request.

Expected Spectroscopic Features:

¢ 1H NMR: The proton NMR spectrum is expected to show two distinct sets of signals for the pyridine protons due to

the symmetry of the molecule. A signal corresponding to the alpha-protons (adjacent to the nitrogen) would appear

downfield, and a signal for the beta-protons would be slightly upfield. A singlet for the hydroxyl proton would also be

present, the position of which is dependent on solvent and concentration.

e 13C NMR: The carbon NMR would similarly show distinct signals for the different carbon environments in the pyridine

rings, as well as a key signal for the central sp3-hybridized carbon atom bonded to the oxygen.

¢ IR Spectroscopy: Key stretches would include a broad O-H band (around 3200-3600 cm~1) for the hydroxyl group

and characteristic C=N and C=C stretching vibrations (around 1400-1600 cm™1) from the pyridine rings.

Synthesis and Purification

A definitive, peer-reviewed synthesis protocol for Tri(pyridin-4-yl)methanol is not readily available in the literature.

However, a plausible and robust synthetic strategy can be designed based on well-established organometallic reactions

used for its isomer, tri(pyridin-3-yl)methanol, and other related carbinols.[3][5] The most logical approach involves the

nucleophilic addition of a pyridyl organometallic reagent to a suitable ketone precursor.

Proposed Synthetic Pathway: Grighard or Organolithium Addition

The key transformation is the formation of the tertiary alcohol by reacting di-4-pyridyl ketone with a 4-pyridy!

organometallic species.
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Step 1: Formation of Organometallic Reagent

4-Bromopyridine

n-Butyllithium
in THF, -78°C
G-Lithiopyridine (in situD

yd Y
\\
3. Add to ketone solutiony
!

Step 2: Nucleophilic Addi)f'ion
/

Reaction & Quench
(e.g., with ag. NH4CI)

Step 3: Isolatign & Purification

Aqueous Workup
& Extraction

Column Chromatography
(Silica Gel)
El'ri(pyridin-4-yl)methancD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

o 1. researchgate.net [researchgate.net]

e 2. pdf.benchchem.com [pdf.benchchem.com]

e 3. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]

e 4.108718-57-6|Tri(pyridin-4-ylymethanol|BLD Pharm [bldpharm.com]

e 5. CN1030387C - Preparation of 4-pyridinemethanol derivatives - Google Patents [patents.google.com]

» To cite this document: BenchChem. [Introduction: The Architectural Significance of Tri(pyridin-4-yl)methanol].
BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12519048/docs#introduction-
the-architectural-significance-of-tri-pyridin-4-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for diagnostic or
therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or
implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and ress Hastt

advanced chemicals, empowering scientists and researchers to drive Ontario, CA 91761, United States

progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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